Cas no 81077-55-6 (Pentane, 3-(dimethoxymethyl)-)

• Product Name: Pentane, 3-(dimethoxymethyl)-
• CAS No: 81077-55-6
• MF: C₈H₁₈O₂
• MW: 146.227323055267
• CID: 704592
• PubChem ID: 15656287
• Update Time: 2025-04-19

Pentane, 3-(dimethoxymethyl)- Chemical and Physical Properties

Names and Identifiers

• Pentane, 3-(dimethoxymethyl)-
• 3-(dimethoxymethyl)pentane
• WCCPNLAPAMEOGA-UHFFFAOYSA-N
• 2-ethylbutyraldehyde dimethyl acetal
• DTXSID10576423
• 81077-55-6
• SCHEMBL9202044

• Inchi： 1S/C8H18O2/c1-5-7(6-2)8(9-3)10-4/h7-8H,5-6H2,1-4H3
• InChI Key： WCCPNLAPAMEOGA-UHFFFAOYSA-N
• SMILES： O(C)C(C(CC)CC)OC

Computed Properties

• Exact Mass: 146.130679813g/mol
• Monoisotopic Mass: 146.130679813g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 5
• Complexity: 65.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 18.5Ų